Cas no 2228776-17-6 (1-(2-methoxy-1,3-thiazol-5-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methoxy-1,3-thiazol-5-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228776-17-6
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 5835389
• PubChem ID: 165612258
• Update Time: 2025-07-17

1-(2-methoxy-1,3-thiazol-5-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-1,3-thiazol-5-yl)methylcyclopropane-1-carboxylic acid
• 2228776-17-6
• 1-[(2-methoxy-1,3-thiazol-5-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1762091

• Inchi： 1S/C9H11NO3S/c1-13-8-10-5-6(14-8)4-9(2-3-9)7(11)12/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： SCYOXIFKFNHDMH-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1(C(=O)O)CC1)OC

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 1-(2-methoxy-1,3-thiazol-5-yl)methylcyclopropane-1-carboxylic acid

Research Briefing on 1-(2-methoxy-1,3-thiazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 2228776-17-6)

1-(2-Methoxy-1,3-thiazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 2228776-17-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and cyclopropane structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors and modulators of biological targets.

Recent studies have focused on the synthesis and optimization of this compound, leveraging its structural features to enhance its pharmacological properties. The presence of the methoxy-thiazole moiety is believed to contribute to its improved metabolic stability and binding affinity, while the cyclopropane carboxylic acid group offers a versatile handle for further chemical modifications. These attributes make it a valuable scaffold for drug discovery efforts.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers explored the use of 1-(2-methoxy-1,3-thiazol-5-yl)methylcyclopropane-1-carboxylic acid as a key intermediate in the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of this compound exhibited high selectivity and efficacy against specific kinase targets implicated in cancer and inflammatory diseases. The findings underscore the compound's potential as a building block for next-generation therapeutics.

Another notable application of this compound was reported in a recent *ACS Chemical Biology* article, where it was utilized in the development of covalent inhibitors targeting cysteine residues in disease-relevant proteins. The researchers highlighted the compound's ability to form stable covalent adducts with the target proteins, thereby achieving prolonged pharmacological effects. This approach opens new avenues for the treatment of diseases that have been historically challenging to address with conventional small-molecule drugs.

Beyond its therapeutic potential, 1-(2-methoxy-1,3-thiazol-5-yl)methylcyclopropane-1-carboxylic acid has also been investigated for its utility in chemical biology tools. For instance, a 2022 study in *Nature Chemical Biology* described its incorporation into activity-based probes for profiling enzyme activities in complex biological systems. The compound's modular structure and compatibility with bioorthogonal chemistry make it an attractive candidate for such applications.

In conclusion, 1-(2-methoxy-1,3-thiazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 2228776-17-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated efficacy in various therapeutic and research applications, position it as a valuable asset for future scientific and clinical advancements. Ongoing research efforts are expected to further elucidate its potential and expand its utility in addressing unmet medical needs.